Cas no 2228386-25-0 (2-2-(dimethylamino)ethylbutanedioic acid)

• Product Name: 2-2-(dimethylamino)ethylbutanedioic acid
• CAS No: 2228386-25-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 6292656
• PubChem ID: 71543783
• Update Time: 2024-01-08

2-2-(dimethylamino)ethylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)ethylbutanedioic acid
• SCHEMBL15900037
• EN300-1767682
• 2-[2-(dimethylamino)ethyl]butanedioic acid
• 2228386-25-0

• Inchi： 1S/C8H15NO4/c1-9(2)4-3-6(8(12)13)5-7(10)11/h6H,3-5H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： VAAWHKFUBALTPT-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CCN(C)C)=O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids